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Compound of Interest

Compound Name: (E)-gamma-Bisabolene

Cat. No.: B1237048 Get Quote

An In-depth Overview of the Chemical Properties, Synthesis, and Biological Activity of a

Promising Sesquiterpene

This technical guide provides a comprehensive overview of (E)-gamma-Bisabolene (CAS No.

53585-13-0), a naturally occurring sesquiterpene of significant interest to the scientific

community. This document is intended for researchers, scientists, and professionals in the

fields of natural product chemistry, pharmacology, and drug development. It details the

compound's chemical identity, physicochemical properties, synthesis and biosynthesis

pathways, and notable biological activities, with a focus on its anti-cancer potential.

Chemical Identification and Properties
(E)-gamma-Bisabolene is a monocyclic sesquiterpene characterized by a cyclohexene ring

with two exocyclic double bonds. Its precise chemical structure and stereochemistry are crucial

for its biological function.

Table 1: Chemical Identifiers and Physicochemical Properties of (E)-gamma-Bisabolene
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Property Value Reference

CAS Number 53585-13-0 [1][2]

IUPAC Name
(4E)-1-methyl-4-(6-methylhept-

5-en-2-ylidene)cyclohexene
[1]

Molecular Formula C₁₅H₂₄ [3]

Molecular Weight 204.35 g/mol [3]

Appearance
Light yellow to light yellow oily

liquid
[3]

Boiling Point 110-112 °C at 540 Pa [2]

Solubility
Insoluble in water; soluble in

some organic solvents.
[3]

Synthesis and Biosynthesis
The generation of (E)-gamma-Bisabolene can be achieved through both chemical synthesis

and biological pathways. Understanding these routes is critical for obtaining the compound for

research and potential therapeutic applications.

Chemical Synthesis
A common synthetic route to gamma-bisabolene involves a Grignard reaction.[2] While various

modifications exist, a general protocol is outlined below.

Experimental Protocol: Synthesis of gamma-Bisabolene via Grignard Reaction

Objective: To synthesize gamma-bisabolene through the reaction of a Grignard reagent with an

appropriate aldehyde, followed by dehydration.

Materials:

2-methyl-2-butenyl magnesium bromide (Grignard reagent)

2-(4-methyl-3-en-1-cyclohexyl)propionaldehyde
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Anhydrous ether or tetrahydrofuran (THF)

Acid catalyst (e.g., SnCl₂ in concentrated H₂SO₄)

Saturated ammonium chloride solution

Drying agent (e.g., anhydrous magnesium sulfate)

Standard laboratory glassware and distillation apparatus

Procedure:

Grignard Reaction: In a flame-dried, three-necked flask under an inert atmosphere (e.g.,

argon or nitrogen), the Grignard reagent (2-methyl-2-butenyl magnesium bromide) is

prepared or obtained commercially and dissolved in an anhydrous solvent like ether or THF.

The flask is cooled in an ice bath.

A solution of 2-(4-methyl-3-en-1-cyclohexyl)propionaldehyde in the same anhydrous solvent

is added dropwise to the Grignard reagent solution with constant stirring.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and stirred for a specified time to ensure the completion of the nucleophilic addition.

Work-up and Hydrolysis: The reaction is quenched by the slow addition of a saturated

aqueous solution of ammonium chloride to hydrolyze the magnesium alkoxide intermediate,

forming gamma-bisabolene alcohol.

The organic layer is separated, and the aqueous layer is extracted with the organic solvent.

The combined organic extracts are washed with brine and dried over an anhydrous drying

agent.

Dehydration: The solvent is removed under reduced pressure to yield the crude gamma-

bisabolene alcohol. An acid catalyst is added to the crude product.

The mixture is heated under reflux at approximately 120-125 °C for 1 hour to induce

dehydration.[2]
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Purification: The resulting crude gamma-bisabolene is purified by reduced pressure

distillation, collecting the fraction at 110-112 °C and 540 Pa.[2]

Biosynthesis
In nature, (E)-gamma-bisabolene is synthesized from farnesyl pyrophosphate (FPP), a central

intermediate in the terpenoid biosynthesis pathway. The key enzyme responsible for this

conversion is (E)-gamma-bisabolene synthase.
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Caption: Biosynthesis pathway of (E)-gamma-Bisabolene from Acetyl-CoA.
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Spectroscopic Characterization
The structural elucidation and confirmation of (E)-gamma-Bisabolene are typically achieved

through a combination of mass spectrometry and nuclear magnetic resonance spectroscopy.

Table 2: Spectroscopic Data for (E)-gamma-Bisabolene

Technique Key Observations Reference

High-Resolution Mass

Spectrometry (HRMS)

m/z (ESI)⁺ calcd for C₁₅H₂₄

([M+H]⁺): 205.3935, found

205.1956

[2]

¹H NMR (400MHz, CDCl₃)

δ(ppm) 5.25 (m, 2H), 2.68 (d,

2H), 2.27 (t, 8H), 1.87 (s, 9H),

1.71 (s, 3H)

[2]

Experimental Protocol: Spectroscopic Analysis

Objective: To confirm the identity and purity of synthesized or isolated (E)-gamma-Bisabolene.

Materials:

Sample of (E)-gamma-Bisabolene

Deuterated chloroform (CDCl₃) for NMR

NMR spectrometer (e.g., 400 MHz)

Mass spectrometer with an appropriate ionization source (e.g., ESI)

Procedure:

NMR Sample Preparation: A small amount of the purified compound is dissolved in

deuterated chloroform (CDCl₃) and transferred to an NMR tube.

NMR Data Acquisition: ¹H NMR and ¹³C NMR spectra are acquired. For more detailed

structural analysis, 2D NMR experiments such as COSY, HSQC, and HMBC can be
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performed.

Mass Spectrometry Sample Preparation: A dilute solution of the sample is prepared in a

suitable solvent (e.g., methanol or acetonitrile).

Mass Spectrometry Data Acquisition: The sample is introduced into the mass spectrometer,

and the mass-to-charge ratio (m/z) is determined. High-resolution mass spectrometry is used

to confirm the elemental composition.

Biological Activity: Anti-Cancer Properties
(E)-gamma-Bisabolene has demonstrated potential as an anti-cancer agent. Its cytotoxic

effects against various cancer cell lines have been a subject of research. A standard method to

evaluate this is the MTT assay.

Experimental Protocol: MTT Cytotoxicity Assay

Objective: To determine the cytotoxic effect of (E)-gamma-Bisabolene on a cancer cell line.

Materials:

Cancer cell line (e.g., T47D breast cancer cells)[4]

Complete cell culture medium (e.g., RPMI)[4]

(E)-gamma-Bisabolene stock solution (dissolved in a suitable solvent like DMSO)[4]

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (e.g., 5 mg/mL in

PBS)

Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

96-well cell culture plates

Multichannel pipette

Plate reader

Procedure:
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Cell Seeding: Harvest and count the cancer cells. Seed the cells into a 96-well plate at a

predetermined density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours to allow for

cell attachment.[4]

Compound Treatment: Prepare serial dilutions of (E)-gamma-Bisabolene in the cell culture

medium from the stock solution. Remove the old medium from the wells and add the medium

containing different concentrations of the compound. Include a vehicle control (medium with

the solvent used to dissolve the compound) and a blank (medium only).

Incubation: Incubate the plate for a specified period (e.g., 48 hours) at 37°C in a humidified

atmosphere with 5% CO₂.[4]

MTT Addition: After the incubation period, add a specific volume of MTT solution to each well

and incubate for an additional 2-4 hours. During this time, viable cells with active metabolism

will convert the yellow MTT into purple formazan crystals.

Formazan Solubilization: Remove the MTT-containing medium and add the solubilization

solution to each well to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance of each well at a specific wavelength

(typically around 570 nm) using a plate reader.

Data Analysis: Calculate the percentage of cell viability for each concentration compared to

the vehicle control. The IC₅₀ value (the concentration of the compound that inhibits 50% of

cell growth) can be determined from the dose-response curve.

Conclusion
(E)-gamma-Bisabolene is a sesquiterpene with well-defined chemical properties and

established synthetic and biosynthetic pathways. Its promising anti-cancer activity warrants

further investigation. The protocols and data presented in this guide are intended to facilitate

future research into the therapeutic potential of this natural compound. Researchers are

encouraged to consult the cited literature for more detailed information and to adapt the

described methodologies to their specific experimental needs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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